Shallot

Plant Description

Shallots (Allium cepa var. aggregatum) are a type of onion known for their distinct flavor and nutritional profile. Medicinally, they are recognized for containing various bioactive compounds, including flavonoids, polyphenols, and sulfur compounds. These constituents contribute to their traditional use and potential health benefits, which may include antioxidant, anti-inflammatory, and antimicrobial properties. Research suggests their role in supporting cardiovascular health and metabolic regulation, though further clinical studies are warranted to substantiate these effects fully.